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Compound of Interest

Compound Name: Methanesulfinyl-acetonitrile

Cat. No.: B1278698 Get Quote

This guide provides comprehensive safety and handling information for

(Methylsulfonyl)acetonitrile, tailored for researchers, scientists, and drug development

professionals. The following sections detail the chemical's hazards, exposure controls, and

emergency procedures to ensure its safe use in a laboratory setting.

Chemical Identification and Physical Properties
(Methylsulfonyl)acetonitrile, also known as Mesylacetonitrile, is a nitrile and sulfone-containing

organic compound.[1] Its key identification and physical properties are summarized below.
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Property Value Reference

CAS Number 2274-42-2 [1][2]

Molecular Formula C₃H₅NO₂S [3][4]

Molecular Weight 119.14 g/mol [1][3]

Appearance Colorless liquid or solid [5]

Melting Point 81-84 °C [1]

Boiling Point 195-200 °C [5]

Solubility

Slightly soluble in water.

Soluble in ether and most

organic solvents.

[5]

Flash Point Not applicable [1]

Hazard Identification and Classification
(Methylsulfonyl)acetonitrile is classified as a hazardous substance. There are some

discrepancies across supplier safety data sheets regarding the severity of its hazards. The

GHS classification is summarized in the table below, noting the variations.
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Hazard
Classification

GHS Category Signal Word Pictogram
Hazard
Statement

Acute Oral

Toxicity
Category 3 or 4

Danger /

Warning

GHS06 (Skull

and Crossbones)

or GHS07

(Exclamation

Mark)

H301: Toxic if

swallowed or

H302: Harmful if

swallowed

Acute Dermal

Toxicity
Category 3 or 4

Danger /

Warning

GHS06 (Skull

and Crossbones)

or GHS07

(Exclamation

Mark)

H311: Toxic in

contact with skin

or H312: Harmful

in contact with

skin

Acute Inhalation

Toxicity
Category 3 or 4

Danger /

Warning

GHS06 (Skull

and Crossbones)

or GHS07

(Exclamation

Mark)

H331: Toxic if

inhaled or H332:

Harmful if

inhaled

Skin

Corrosion/Irritatio

n

Category 2 Danger

GHS07

(Exclamation

Mark)

H315: Causes

skin irritation

Serious Eye

Damage/Irritation
Category 2 Danger

GHS07

(Exclamation

Mark)

H319: Causes

serious eye

irritation

Specific target

organ toxicity

(single exposure)

Category 3

(Respiratory

system)

Danger

GHS07

(Exclamation

Mark)

H335: May

cause respiratory

irritation

Note: Some sources indicate a "Warning" signal word with H302+H312+H332 statements,

while others use "Danger" and include skin and eye irritation hazards.[1][2][6] Users should

consult the specific safety data sheet provided with their product.

Precautionary Statements:
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A comprehensive list of precautionary statements includes:

Prevention: P261, P264, P270, P271, P280[3][6]

Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P321, P330,

P332+P313, P337+P313, P362+P364[1][7][8]

Storage: P403+P233, P405[7][8]

Disposal: P501[6][7]

Experimental Protocols for Safe Handling
The following protocols are synthesized from safety data sheets and general laboratory safety

practices for handling hazardous chemicals.

3.1. Engineering Controls

Work with (Methylsulfonyl)acetonitrile should be conducted in a well-ventilated area.[6]

A chemical fume hood is required for all procedures that may generate dust or aerosols.[2]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

3.2. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling (Methylsulfonyl)acetonitrile:
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Protection Type Recommended Equipment

Eye and Face Protection
Chemical safety goggles or a full-face shield.[2]

[9]

Skin Protection
Chemical-resistant gloves (e.g., nitrile or butyl

rubber) and a lab coat or protective apron.[2][9]

Respiratory Protection

In poorly ventilated areas or when there is a risk

of dust or aerosol generation, a NIOSH/MSHA-

approved respirator (e.g., N95 dust mask)

should be used.[1][2][9]

Foot Protection
Closed-toe shoes are mandatory in the

laboratory environment.[9]

3.3. Handling and Storage

Avoid contact with skin, eyes, and clothing.[2][7]

Avoid breathing dust or vapors.[2][6]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][10]

Store locked up.[2][7]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[2][10]

3.4. Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][6]

All waste containing (Methylsulfonyl)acetonitrile must be treated as hazardous waste.[9]
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Emergency Procedures
4.1. First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek medical attention.[2][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[2][6]

4.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides, sulfur oxides, and hydrogen cyanide.[2][11]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6][12]

4.3. Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid dust formation and breathing vapors. Wear appropriate PPE.[2][6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[6]

Methods for Containment and Clean-up: Sweep up and shovel into suitable containers for

disposal. Avoid dust formation.[2] For liquid spills, absorb with an inert material (e.g., sand,

earth) and place in a sealed container for disposal.[13]

Visualized Safety Workflow
The following diagram illustrates a logical workflow for the risk assessment and control process

when handling (Methylsulfonyl)acetonitrile.
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Caption: Risk assessment and control workflow for (Methylsulfonyl)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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